2-[2-(phenylamino)-1,3-thiazol-4-yl]-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-(2-anilino-1,3-thiazol-4-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C20H21N3O4S/c1-25-16-9-14(10-17(26-2)19(16)27-3)21-18(24)11-15-12-28-20(23-15)22-13-7-5-4-6-8-13/h4-10,12H,11H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: BJTLIQVJEVCTLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)CC2=CSC(=N2)NC3=CC=CC=C3
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

Thiazole is an important heterocycle in the world of chemistry. The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently.

Synthesis Analysis

A mixture of 1-(5-(1,2,3,4-tetrahydronaphthalen-6-yl)thiazol-2-yl)hydrazine and different aromatic aldehydes in absolute ethanol, were heated during the initial stage of reaction.

Molecular Structure Analysis

The thiazole ring carries nitrogen and sulfur atoms, which makes it a versatile entity in actions and reactions.

Chemical Reactions Analysis

On account of its aromaticity, the thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Physical And Chemical Properties Analysis

Thiadiazole is a 5-membered ring system containing hydrogen-binding domain, sulfur atom, and two-electron donor nitrogen system that exhibit a wide variety of biological activity.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions characterized by pain and inflammation.

Antimicrobial and Antifungal Activity

. This suggests potential use in the treatment of various bacterial and fungal infections.

Antiviral Activity

. This suggests potential use in the treatment of various viral infections.

Diuretic Activity

. Diuretics help the body get rid of excess fluid, mainly water and sodium. They are often used to treat conditions like high blood pressure and heart failure.

Antitumor or Cytotoxic Activity

. This suggests potential use in the treatment of various forms of cancer. .

Mechanism of Action

These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems.

Future Directions

Medicinal chemists have been focusing their efforts on thiazole-bearing compounds in order to develop novel therapeutic agents for a variety of pathological conditions. The current review may succeed in drawing the attention of medicinal chemists to finding new leads, which may later be translated into new drugs.